Cas no 18216-75-6 (4-cyclopentylbutan-2-one)

• Product Name: 4-cyclopentylbutan-2-one
• CAS No: 18216-75-6
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 3820249
• PubChem ID: 12427701
• Update Time: 2025-06-09

4-cyclopentylbutan-2-one Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 4-cyclopentyl-
• 4-cyclopentylbutan-2-one
• EN300-83834
• 18216-75-6
• AKOS010598009
• TAA21675
• SCHEMBL7285687
• CS-0262814
• 4-cyclopentyl-2-butanone
• YRLAELHRQPTDAX-UHFFFAOYSA-N

• Inchi： 1S/C9H16O/c1-8(10)6-7-9-4-2-3-5-9/h9H,2-7H2,1H3
• InChI Key： YRLAELHRQPTDAX-UHFFFAOYSA-N
• SMILES： CC(=O)CCC1CCCC1

Computed Properties

• Exact Mass: 140.120115130Da
• Monoisotopic Mass: 140.120115130Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 4-cyclopentylbutan-2-one

Introduction to 4-Cyclopentylbutan-2-one (CAS No. 18216-75-6)

4-Cyclopentylbutan-2-one, also known by its CAS number 18216-75-6, is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a cyclopentyl ring and a ketone functional group. The combination of these features makes it an interesting subject for both academic research and industrial applications.

The chemical structure of 4-cyclopentylbutan-2-one is defined by the molecular formula C₉H₁₆O, with a molecular weight of approximately 144.22 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 180°C. Its physical and chemical properties make it suitable for various synthetic transformations and as a building block in the synthesis of more complex molecules.

In recent years, there has been significant interest in the use of 4-cyclopentylbutan-2-one in the development of new pharmaceuticals. One notable area of research involves its potential as an intermediate in the synthesis of drugs targeting neurological disorders. Studies have shown that derivatives of this compound can exhibit neuroprotective effects, making them promising candidates for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Beyond its pharmaceutical applications, 4-cyclopentylbutan-2-one has also found use in the field of materials science. Researchers have explored its potential as a component in polymer formulations, where its unique structural properties can enhance the mechanical and thermal stability of the resulting materials. This has led to its application in the development of advanced coatings and adhesives, which require high performance under various environmental conditions.

The synthetic pathways for producing 4-cyclopentylbutan-2-one are well-documented in the literature. One common method involves the aldol condensation reaction between cyclopentanone and butyraldehyde, followed by subsequent oxidation to form the ketone. This process can be optimized to achieve high yields and purity, making it suitable for large-scale production.

In terms of safety, 4-cyclopentylbutan-2-one is generally considered to be stable under normal laboratory conditions. However, like many organic compounds, it should be handled with appropriate precautions to avoid exposure to skin or inhalation. Proper storage conditions, such as keeping it in a cool, dry place away from direct sunlight and incompatible materials, are recommended to ensure its stability and longevity.

The environmental impact of 4-cyclopentylbutan-2-one is another important consideration. While it is not classified as a hazardous substance under current regulations, efforts are being made to develop more sustainable synthetic methods that minimize waste and reduce the environmental footprint associated with its production and use.

In conclusion, 4-cyclopentylbutan-2-one (CAS No. 18216-75-6) is a valuable compound with diverse applications across multiple scientific disciplines. Its unique chemical structure and properties make it an attractive candidate for further research and development, particularly in the areas of pharmaceuticals and materials science. As new advancements continue to emerge, the potential uses for this compound are likely to expand, contributing to advancements in both academia and industry.